Cas no 866929-82-0 (2-(tert-butyldimethylsilylethynyl)-5-bromopyridine)

• Product Name: 2-(tert-butyldimethylsilylethynyl)-5-bromopyridine
• CAS No: 866929-82-0
• MF: C₁₃H₁₈BrNSi
• MW: 296.278223514557
• CID: 2855977
• PubChem ID: 66611213
• Update Time: 2025-04-21

2-(tert-butyldimethylsilylethynyl)-5-bromopyridine Chemical and Physical Properties

Names and Identifiers

• 2-(tert-butyldimethylsilylethynyl)-5-bromopyridine
• 5-bromo-2-[(tert-butyl-dimethyl-silanyl)-ethynyl]-pyridine
• 5-bromo-2-[(tert -butyldimethylsilanyl)ethynyl]pyridine
• 5-bromo-2-[(tert-butyldimethylsilanyl)ethynyl]pyridine
• VVZAAXMUPHUCCH-UHFFFAOYSA-N
• 866929-82-0
• DB-398029
• 5-bromo-2-((tert-butyldimethylsilyl)ethynyl)pyridine
• SCHEMBL165965

• Inchi： 1S/C13H18BrNSi/c1-13(2,3)16(4,5)9-8-12-7-6-11(14)10-15-12/h6-7,10H,1-5H3
• InChI Key： VVZAAXMUPHUCCH-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C#C[Si](C)(C)C(C)(C)C

Computed Properties

• Exact Mass: 295.03900
• Monoisotopic Mass: 295.03919Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 4.24330